Cas no 2229247-81-6 (4-(1H-indol-3-yl)-2-methylbutanal)

• Product Name: 4-(1H-indol-3-yl)-2-methylbutanal
• CAS No: 2229247-81-6
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 6250015
• PubChem ID: 165754855
• Update Time: 2025-05-20

4-(1H-indol-3-yl)-2-methylbutanal Chemical and Physical Properties

Names and Identifiers

• 4-(1H-indol-3-yl)-2-methylbutanal
• 2229247-81-6
• EN300-1790933

• Inchi： 1S/C13H15NO/c1-10(9-15)6-7-11-8-14-13-5-3-2-4-12(11)13/h2-5,8-10,14H,6-7H2,1H3
• InChI Key： INHSVYXWOVYMQX-UHFFFAOYSA-N
• SMILES： O=CC(C)CCC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.9Ų

Additional information on 4-(1H-indol-3-yl)-2-methylbutanal

Comprehensive Analysis of 4-(1H-indol-3-yl)-2-methylbutanal (CAS No. 2229247-81-6): Properties, Applications, and Industry Insights

The compound 4-(1H-indol-3-yl)-2-methylbutanal (CAS No. 2229247-81-6) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and fragrance research. Characterized by its indole core and aldehyde functional group, this compound exhibits versatile chemical properties, making it valuable for synthetic applications. Its molecular formula, C₁₃H₁₅NO, and precise structure have been validated through advanced spectroscopic techniques like NMR and mass spectrometry, ensuring high purity for research purposes.

In recent years, the demand for indole derivatives has surged due to their role in drug discovery and flavor/fragrance formulations. 4-(1H-indol-3-yl)-2-methylbutanal is particularly notable for its potential as a flavor enhancer and intermediate in synthesizing bioactive molecules. Researchers are exploring its utility in neurological studies, given the indole moiety's prevalence in neurotransmitters like serotonin. This aligns with trending searches such as "indole compounds in neuroscience" and "natural fragrance synthesis," reflecting growing interdisciplinary interest.

From an industrial perspective, CAS No. 2229247-81-6 is synthesized via controlled condensation reactions, often involving Fischer indole synthesis or Vilsmeier-Haack formylation. Its stability under ambient conditions and solubility in organic solvents like ethanol and DMSO facilitate laboratory handling. Quality control protocols emphasize HPLC purity (>98%) to meet regulatory standards, addressing common queries like "how to verify indole derivative purity."

Environmental and safety profiles of 4-(1H-indol-3-yl)-2-methylbutanal are rigorously documented. While non-hazardous under normal use, proper storage in amber glass vials at 2–8°C is recommended to prevent degradation. This precaution resonates with lab professionals searching for "best practices for aldehyde storage." Additionally, its biodegradability aligns with the green chemistry movement, a hot topic in 2024.

Market trends indicate rising applications of CAS No. 2229247-81-6 in cosmeceuticals, leveraging its mild floral odor profile. Startups are innovating with this compound in vegan perfumery, tapping into the $15 billion clean beauty market. Such developments answer frequent searches like "sustainable aroma chemicals" and "indole-based cosmetic ingredients."

Future research directions for 4-(1H-indol-3-yl)-2-methylbutanal include structure-activity relationship (SAR) studies to optimize its efficacy in antioxidant formulations. Collaborative efforts between academia and industry aim to patent novel derivatives, addressing SEO queries such as "latest indole patents 2024." With its multifaceted potential, this compound exemplifies innovation at the intersection of chemistry and life sciences.